Cas no 1523480-52-5 (2-(1H-pyrazol-4-yl)butanoic acid)

• Product Name: 2-(1H-pyrazol-4-yl)butanoic acid
• CAS No: 1523480-52-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 6254098
• PubChem ID: 82595365
• Update Time: 2025-05-25

2-(1H-pyrazol-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-4-yl)butanoic acid
• EN300-1139257
• 1523480-52-5

• Inchi： 1S/C7H10N2O2/c1-2-6(7(10)11)5-3-8-9-4-5/h3-4,6H,2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： BBYTYHFOVQBMEI-UHFFFAOYSA-N
• SMILES： OC(C(C1C=NNC=1)CC)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1H-pyrazol-4-yl)butanoic acid

Comprehensive Overview of 2-(1H-pyrazol-4-yl)butanoic acid (CAS No. 1523480-52-5): Properties, Applications, and Research Insights

2-(1H-pyrazol-4-yl)butanoic acid (CAS No. 1523480-52-5) is a heterocyclic carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's pyrazole ring and butanoic acid moiety make it a versatile building block for synthesizing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity and serving as a precursor for small-molecule inhibitors, aligning with the growing demand for targeted therapies in drug discovery.

In the context of AI-driven drug design, 2-(1H-pyrazol-4-yl)butanoic acid exemplifies how computational chemistry tools can predict molecular interactions. Researchers frequently search for "pyrazole derivatives in medicinal chemistry" or "CAS 1523480-52-5 solubility," reflecting interest in its physicochemical properties. The compound's logP value (estimated at 1.2–1.8) and hydrogen-bonding capacity are critical for optimizing oral bioavailability, a key focus in modern pharmacokinetic studies.

The agrochemical industry also explores 2-(1H-pyrazol-4-yl)butanoic acid for developing next-generation herbicides. Its structural similarity to known plant growth regulators has spurred investigations into its mode of action. Searches like "pyrazole-based agrochemicals" or "1523480-52-5 synthesis protocol" underscore its relevance. Notably, the compound’s thermal stability (decomposing above 200°C) makes it suitable for formulations requiring high-temperature processing.

From a synthetic chemistry perspective, CAS 1523480-52-5 is often prepared via Pd-catalyzed cross-coupling or multicomponent reactions, topics trending in "green chemistry methodologies." Its crystallinity and melting point (∼180–185°C) are frequently analyzed using X-ray diffraction and DSC techniques, addressing common queries about "solid-state characterization of pyrazole acids."

Environmental and regulatory considerations are equally pivotal. While 2-(1H-pyrazol-4-yl)butanoic acid isn’t classified as hazardous, its biodegradation pathways are under scrutiny, coinciding with searches for "eco-friendly heterocycles." Analytical methods like HPLC-MS are employed to track its environmental persistence, a concern mirrored in "analytical validation of CAS 1523480-52-5" queries.

In conclusion, 2-(1H-pyrazol-4-yl)butanoic acid (CAS No. 1523480-52-5) bridges multiple scientific domains, from precision medicine to sustainable agriculture. Its dual functionality as a hydrogen bond donor/acceptor and metal-chelating agent positions it as a compound of enduring interest, answering contemporary questions about structure-activity relationships and scalable synthesis.